Cas no 188525-89-5 (1,3-Dioxol-2-one, 4-ethyl-5-(hydroxymethyl)-)

• Product Name: 1,3-Dioxol-2-one, 4-ethyl-5-(hydroxymethyl)-
• CAS No: 188525-89-5
• MF: C₆H₈O₄
• MW: 144.125322341919
• CID: 3841021
• PubChem ID: 53974345
• Update Time: 2025-04-22

1,3-Dioxol-2-one, 4-ethyl-5-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxol-2-one, 4-ethyl-5-(hydroxymethyl)-
• 4-(Hydroxymethyl)-5-ethyl-1,3-dioxole-2-one
• DB-106803
• SCHEMBL22324600
• 188525-89-5

• Inchi： 1S/C6H8O4/c1-2-4-5(3-7)10-6(8)9-4/h7H,2-3H2,1H3
• InChI Key： JTVYTOGUSGWMFF-UHFFFAOYSA-N
• SMILES： O1C(CO)=C(CC)OC1=O

Computed Properties

• Exact Mass: 144.04225873Da
• Monoisotopic Mass: 144.04225873Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55.8Ų